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Compound of Interest

Compound Name:
4-Hydroxy-m-anisaldehyde, bromo

derivative

CAS No.: 89984-24-7

Cat. No.: B12332922

Get Quote

Chemical Intelligence & Hazard Profiling
Effective disposal begins with understanding the specific risks associated with the molecule.

Brominated phenolic aldehydes present a dual hazard: the corrosivity/toxicity of the phenol-

aldehyde moiety and the environmental persistence/combustion byproducts of the halogen.[2]

Key Physicochemical Properties
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Property Data Operational Implication

Physical State
Crystalline Solid (Pale

yellow/beige)

Dust generation risk during

transfer; requires particulate

protection (N95/P100).[2][4]

Solubility

Soluble in organic solvents

(EtOH, DMSO); slightly soluble

in water.[4]

Do not attempt aqueous

neutralization; waste must

remain in organic streams.[4]

Reactivity
Incompatible with strong

oxidizers.[4]

Segregation Critical: Never mix

with nitric acid or perchlorates

in waste drums.[2]

Combustion

Releases Hydrogen Bromide

(HBr) and Bromine gas (

).[2][4]

Strict Incineration

Requirement: Must be

destroyed in facilities with

caustic scrubbers.[2]

GHS Hazard Classification[6]
H315/H319: Causes skin and serious eye irritation.[2][5][6][7][8]

H335: May cause respiratory irritation.[2][5][6][8][9]

H411: Toxic to aquatic life with long-lasting effects (common to halogenated phenols).[2][4]

Waste Segregation & Collection Protocol
The Golden Rule: This compound must be classified as Halogenated Organic Waste.[2]

Unlike non-halogenated solvents (which are often used for fuel blending), halogenated waste

requires high-temperature incineration with specific exhaust scrubbing to capture acid gases.[2]

[4] Mixing this with non-halogenated waste can result in costly re-classification fees or

regulatory fines.[4]

Step-by-Step Collection
Solid Waste (Pure Substance/Spill Debris):
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Collect in a dedicated wide-mouth jar (HDPE or Amber Glass).

Label clearly: "Hazardous Waste - Solid - Toxic/Irritant - 5-Bromovanillin."[2][4]

Do not dissolve in solvent solely for disposal; solids are cheaper to incinerate than large

volumes of liquid solvent.[2]

Liquid Waste (Mother Liquors/Reaction Mixtures):

Segregate into the Halogenated Solvent carboy (Red tag/stripe is standard in many EHS

systems).[2][4]

Ensure the container material is compatible (HDPE, Teflon, or Glass; avoid low-grade

metals that may corrode if trace HBr is present).[2][4]

pH Check: If the reaction mixture was acidic, neutralize to pH 6-8 before adding to the

solvent drum to prevent drum corrosion or off-gassing.

Disposal Decision Logic (Visualized)
The following decision tree illustrates the compliant workflow for disposing of bromo-vanillin

derivatives.
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Waste Generation
(Bromo-4-hydroxy-m-anisaldehyde)

Physical State?

Solid Waste
(Powder, Crystals, Filter Cake)

Solid

Liquid Waste
(Mother Liquor, Solvents)

Liquid

Is it contaminated with
Oxidizers or Heavy Metals?

Segregate: HALOGENATED Waste Stream
(Do NOT mix with non-halogens)

Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid'

No

Segregate: Special Waste Stream
(Requires Stabilization)

Yes

Final Disposal:
High-Temp Incineration

(w/ HBr Scrubbing)

Click to download full resolution via product page

Figure 1: Decision logic for segregating brominated phenolic waste to ensure downstream

compliance with EPA RCRA regulations.

Emergency Spill Response
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In the event of a bench-scale spill (<500g), follow this self-validating protocol. Stop if the spill is

outside a fume hood and dust is airborne—evacuate immediately.

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[4] If outside a

hood, use an N95 respirator.

Containment:

Solids: Gently cover with wet paper towels to prevent dust dispersion.[2] Scoop into a

waste jar.

Liquids: Dike the spill with absorbent pads or vermiculite.[2]

Decontamination:

Wipe the surface with a 5% Sodium Bicarbonate (

) solution. This helps neutralize any acidic phenolic residues.[4]

Follow with a water rinse, then an ethanol wipe.[4]

Disposal: All cleanup materials (pads, gloves, scoops) must go into the Solid Hazardous

Waste bin, not the regular trash.

Regulatory Compliance (US Focus)
Strict adherence to RCRA (Resource Conservation and Recovery Act) is required.[4]

EPA Waste Code: While 5-Bromovanillin is not explicitly P- or U-listed, it typically falls under

D002 (Corrosivity) if acidic, or general "Toxic" characteristics depending on concentration.[2]

[4]

Halogen Rule: Most waste handlers require segregation of any waste containing >1,000 ppm

halogens (F, Cl, Br, I).[4]

Drain Disposal:Strictly Prohibited. Brominated phenols are toxic to the bacteria in wastewater

treatment plants and can form toxic disinfection byproducts (DBPs) if they reach municipal

water treatment.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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